4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid

• IUPAC Name: 4-[[4-[(E)-2-(4-chlorophenyl)-2-cyanoethenyl]-2-ethoxyphenoxy]methyl]benzoic acid
• InChI: InChI=1S/C25H20ClNO4/c1-2-30-24-14-18(13-21(15-27)19-8-10-22(26)11-9-19)5-12-23(24)31-16-17-3-6-20(7-4-17)25(28)29/h3-14H,2,16H2,1H3,(H,28,29)/b21-13-
• InChI Key: OPAKYTYUGSVQHM-BKUYFWCQSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C2=CC=C(C=C2)Cl)OCC3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(/C#N)\C2=CC=C(C=C2)Cl)OCC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C25H20ClNO4
• Molecular Weight: 433.9 g/mol

Description

4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid, also known as GW501516 or Endurobol, is a synthetic drug that was initially developed for the treatment of cardiovascular diseases and metabolic disorders. It belongs to a class of drugs known as peroxisome proliferator-activated receptor delta (PPARδ) agonists and is known to enhance endurance and improve physical performance. In recent years, GW501516 has gained popularity among athletes and bodybuilders due to its performance-enhancing effects.

Mechanism of Action

4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid works by activating PPARδ, a nuclear receptor that regulates gene expression. PPARδ plays a crucial role in lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ by 4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This results in improved energy production, reduced fat storage, and increased endurance.
Biochemical and Physiological Effects
4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid has been shown to have a range of biochemical and physiological effects. It increases the expression of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis. This leads to improved energy production, reduced fat storage, and increased endurance. 4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid also reduces inflammation and improves insulin sensitivity, which may be beneficial in the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid has several advantages for lab experiments. It is easy to administer and has a long half-life, which allows for sustained activation of PPARδ. It is also highly specific for PPARδ and does not activate other nuclear receptors. However, 4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid has some limitations. It is a synthetic drug and may have off-target effects that are not fully understood. It is also not approved for human use and its long-term effects are unknown.

Future Directions

There are several future directions for research on 4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid. One area of interest is its potential use in the treatment of metabolic disorders such as diabetes and obesity. Another area of interest is its neuroprotective effects and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, there is interest in developing more specific PPARδ agonists that have fewer off-target effects and are safer for human use.

Scientific Research Applications

4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to improve insulin sensitivity, reduce inflammation, and enhance lipid metabolism. In animal studies, 4-({4-[2-(4-chlorophenyl)-2-cyanovinyl]-2-ethoxyphenoxy}methyl)benzoic acid has been found to reduce body fat, increase lean muscle mass, and improve physical endurance. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.